Cas no 606-80-4 (2-(4-Carboxyphenyl)benzoic acid)

2-(4-Carboxyphenyl)benzoic acid Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-dicarboxylic acid
• 2-(4-carboxyphenyl)benzoic acid
• 4-(2-Carboxyphenyl)benzoic acid
• 2,4'-biphenyl-dicarboxylate acid
• 2,4'-Biphenyldicarboxylic Acid
• 2,4'-H2bpdc
• biphenyl-2,4'-dicarboxylic acid
• DTXSID40527408
• SCHEMBL70136
• 4-(2-CARBOXYPHENYL)BENZOIC ACID
• 2-(4-CARBOXYPHENYL)BENZOIC ACID
• 2,4'-biphenyldicarboxylic acid
• [1,1'-Biphenyl]-2,4'-dicarboxylicacid
• 6B89SJP659
• CS-0156684
• D95027
• MFCD06203580
• 606-80-4
• Benzoic acid, o,p'-oxydi-
• AKOS015888574
• BS-29101
• +Expand

• MDL： MFCD06203580
• InChIKey： WKSIHEZXQNJQCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10O4/c15-13(16)10-7-5-9(6-8-10)11-3-1-2-4-12(11)14(17)18/h1-8H,(H,15,16)(H,17,18)
• SMILES： C1=CC=C(C(=C1)C2=CC=C(C=C2)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 242.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 242.05790880g/mol
• Heavy Atom Count: 18
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 2.75000
• PSA: 74.60000
• Boiling Point: 451.9±28.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 241.2±20.5 °C
• Color/Form: Not available
• Density: 1.3±0.1 g/cm3

2-(4-Carboxyphenyl)benzoic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-(4-Carboxyphenyl)benzoic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%